N-butyl-N'-(2,3-dichlorophenyl)ethanediamide

• IUPAC Name: N-butyl-N'-(2,3-dichlorophenyl)oxamide
• InChI: InChI=1S/C12H14Cl2N2O2/c1-2-3-7-15-11(17)12(18)16-9-6-4-5-8(13)10(9)14/h4-6H,2-3,7H2,1H3,(H,15,17)(H,16,18)
• InChI Key: RZQIALFJJDRKIJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C(=O)NC1=C(C(=CC=C1)Cl)Cl
• Molecular Formula: C12H14Cl2N2O2
• Molecular Weight: 289.15 g/mol

Description

N-butyl-N'-(2,3-dichlorophenyl)ethanediamide, commonly known as BDE, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. BDE is a white crystalline solid that is soluble in organic solvents and is commonly used in the synthesis of various chemical compounds.

Mechanism of Action

The mechanism of action of BDE is not well understood. However, it is believed that BDE acts as a chelating agent, forming complexes with metal ions and other molecules. These complexes have been studied for their potential applications in various fields, including catalysis and material science.
Biochemical and Physiological Effects:
The biochemical and physiological effects of BDE have not been extensively studied. However, studies have shown that BDE is relatively non-toxic and does not cause significant harm to living organisms. BDE has been shown to have potential applications in the treatment of various diseases, including cancer and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

BDE has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its properties make it an excellent ligand for the synthesis of various metal complexes. However, BDE has some limitations, including its potential toxicity and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for research on BDE. One area of research is the investigation of its potential applications in the treatment of various diseases. Another area of research is the synthesis of new metal complexes using BDE as a ligand. Additionally, the mechanism of action of BDE needs to be further studied to understand its potential applications fully.
Conclusion:
In conclusion, BDE is a unique chemical compound that has found significant applications in scientific research. Its potential applications in catalysis, material science, and medicinal chemistry make it an essential compound for future research. The synthesis of new metal complexes using BDE as a ligand and the investigation of its potential applications in the treatment of various diseases are promising areas of research for the future.

Scientific Research Applications

BDE has found significant applications in scientific research due to its unique properties. BDE has been used as a ligand in the synthesis of various metal complexes, which have been studied for their potential applications in catalysis, material science, and medicinal chemistry. BDE has also been studied for its potential use as a herbicide and insecticide.